Cas no 106073-32-9 (2-Pyrimidinamine, 5-(methylsulfonyl)-4-phenyl-)

• Product Name: 2-Pyrimidinamine, 5-(methylsulfonyl)-4-phenyl-
• CAS No: 106073-32-9
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 1179208
• PubChem ID: 21792220
• Update Time: 2025-04-20

2-Pyrimidinamine, 5-(methylsulfonyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 5-(methylsulfonyl)-4-phenyl-
• SCHEMBL19066249
• 106073-32-9
• 5-Methanesulfonyl-4-phenyl-pyrimidin-2-ylamine
• 5-(Methylsulfonyl)-4-phenylpyrimidin-2-amine

• Inchi： 1S/C11H11N3O2S/c1-17(15,16)9-7-13-11(12)14-10(9)8-5-3-2-4-6-8/h2-7H,1H3,(H2,12,13,14)
• InChI Key： BWWBXVHBWLJSTL-UHFFFAOYSA-N
• SMILES： S(C)(C1=CN=C(N)N=C1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 249.05719778g/mol
• Monoisotopic Mass: 249.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines